T16Ainh-A01

• CAS No.: 552309-42-9
• Product Name: T16Ainh-A01
• Molecular Formula: C19H20N4O3S2
• Molecular Weight: 416.5 g/mol
• IUPAC Name: 2-[(5-ethyl-6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetamide
• Standard InChI: InChI=1S/C19H20N4O3S2/c1-4-14-11(2)20-18(23-17(14)25)28-10-16(24)22-19-21-15(9-27-19)12-5-7-13(26-3)8-6-12/h5-9H,4,10H2,1-3H3,(H,20,23,25)(H,21,22,24)
• Standard InChIKey: QSIYTNYMBWYHAA-UHFFFAOYSA-N
• Isomeric SMILES: CCC1=C(NC(=NC1=O)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC)C
• SMILES: CCC1=C(NC(=NC1=O)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC)C
• Canonical SMILES: CCC1=C(NC(=NC1=O)SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC)C
• Appearance: A crystalline solid
• Description: T16Ainh-A01(cas# 552309-42-9) is a inhibitor of the calcium-activated chloride channel TMEM16A.
• Synonyms: T16Ainh-A01;2-[(5-Ethyl-1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)thio]-N-[4-(4-methoxyphenyl)-2-thiazolyl]acetamide
• Reference: 1: Deba F, Bessac BF. Anoctamin-1 Cl(-) channels in nociception: activation by an; N-aroylaminothiazole and capsaicin and inhibition by T16A[inh]-A01. Mol Pain.; 2015 Sep 12;11:55. doi: 10.1186/s12990-015-0061-y. PubMed PMID: 26364309; PubMed ; Central PMCID: PMC4567824. ; 2: Boedtkjer DM, Kim S, Jensen AB, Matchkov VM, Andersson KE. New selective; inhibitors of calcium-activated chloride channels - T16A(inh) -A01, CaCC(inh); -A01 and MONNA - what do they inhibit? Br J Pharmacol. 2015 Aug;172(16):4158-72. ; doi: 10.1111/bph.13201. Epub 2015 Jul 8. PubMed PMID: 26013995; PubMed Central; PMCID: PMC4543620. ; 3: Davis AJ, Shi J, Pritchard HA, Chadha PS, Leblanc N, Vasilikostas G, Yao Z,; Verkman AS, Albert AP, Greenwood IA. Potent vasorelaxant activity of the TMEM16A ; inhibitor T16A(inh) -A01. Br J Pharmacol. 2013 Feb;168(3):773-84. doi:; 10.1111/j.1476-5381.2012.02199.x. PubMed PMID: 22946562; PubMed Central PMCID:; PMC3579294.
• PubChem Compound: 3193184
• Last Modified: Dec 23 2021